6-Bromo-5,7-dimethylimidazo[1,2-a]pyridine

• Molecular Formula: C9H9BrN2
• Molecular Weight: 225.08 g/mol
• IUPAC Name: 6-bromo-5,7-dimethylimidazo[1,2-a]pyridine
• InChI: InChI=1S/C9H9BrN2/c1-6-5-8-11-3-4-12(8)7(2)9(6)10/h3-5H,1-2H3
• InChI Key: RMHDABFXQXYPBG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC=CN2C(=C1Br)C

Description

6-Bromo-5,7-dimethylimidazo[1,2-a]pyridine is a useful research compound. Its molecular formula is C9H9BrN2 and its molecular weight is 225.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Bromo-4,6-dimethyl-pyridin-2-ylamine (1.51 g, 7.5 mmol) and chloroacetaldehyde (0.95 ml, 50% in water, 7.5 mmol) were mixed with toluene (12 ml). The mixture was heated to reflux for 3 h, upon which time a dark solid residue appeared at the bottom of the reaction flask. After cooling down to rt, NaHCO3 (20 ml, sat. aq.) and CH2Cl2 (20 ml) were added. Layers were separated and the aqueous layer was further extracted with CH2Cl2 (20 ml×2). The combined CH2Cl2 was dried (Na2SO4), filtered and concentrated. The residue was purified by column chromatography on silica gel (CH2Cl2/CH3OH, 18:1) to give the 6-bromo-5,7-dimethyl-imidazo[1,2-a]pyridine as a yellow oil (985 mg, 58%, contaminated with some starting material).